Cas no 725710-48-5 (3-(3-methoxyphenyl)-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylideneimidazolidin-4-one)

• Product Name: 3-(3-methoxyphenyl)-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylideneimidazolidin-4-one
• CAS No: 725710-48-5
• MF: C₂₀H₂₀N₂O₂S
• MW: 352.450003623962
• CID: 5709293
• PubChem ID: 2378241
• Update Time: 2023-11-27

3-(3-methoxyphenyl)-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-08242
• 725710-48-5
• (5Z)-3-(3-methoxyphenyl)-5-{[4-(propan-2-yl)phenyl]methylidene}-2-sulfanylideneimidazolidin-4-one
• 3-(3-methoxyphenyl)-5-{[4-(propan-2-yl)phenyl]methylidene}-2-sulfanylideneimidazolidin-4-one
• (5Z)-5-(4-isopropylbenzylidene)-3-(3-methoxyphenyl)-2-thioxoimidazolidin-4-one
• (5Z)-3-(3-methoxyphenyl)-5-[(4-propan-2-ylphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
• Z56877822
• 3-(3-methoxyphenyl)-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylideneimidazolidin-4-one

• Inchi： 1S/C20H20N2O2S/c1-13(2)15-9-7-14(8-10-15)11-18-19(23)22(20(25)21-18)16-5-4-6-17(12-16)24-3/h4-13H,1-3H3,(H,21,25)/b18-11-
• InChI Key： YPPAQBTVRSDRAI-WQRHYEAKSA-N
• SMILES： S=C1N/C(/C(N1C1C=CC=C(C=1)OC)=O)=C\C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 352.12454906g/mol
• Monoisotopic Mass: 352.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 73.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines